Cas no 2624136-22-5 (1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride)

• Product Name: 1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride
• CAS No: 2624136-22-5
• MF: C₁₀H₁₆Cl₂FN₃O
• MW: 284.157943725586
• MDL: MFCD33550399
• CID: 5640731
• PubChem ID: 155978249
• Update Time: 2025-08-05

1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-[2-(methylamino)ethyl]urea dihydrochloride
• EN300-27752374
• 2624136-22-5
• 1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride

• MDL： MFCD33550399
• Inchi： 1S/C10H14FN3O.2ClH/c1-12-6-7-13-10(15)14-9-4-2-8(11)3-5-9;;/h2-5,12H,6-7H2,1H3,(H2,13,14,15);2*1H
• InChI Key： WLNCLRNPVAWZLY-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)NC(NCCNC)=O

Computed Properties

• Exact Mass: 283.0654457g/mol
• Monoisotopic Mass: 283.0654457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride

1-(4-Fluorophenyl)-3-2-(Methylamino)Ethylurea Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2624136-22-5, commonly referred to as 1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-tail keyword for this compound, such as "dihydrochloride derivative of 1-(4-fluorophenyl)urea," highlights its chemical classification and functional groups.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its role as a precursor in the development of bioactive molecules. Researchers have explored its ability to act as a building block for constructing complex heterocyclic structures, which are crucial in medicinal chemistry. The fluorophenyl group in the molecule has been identified as a key factor influencing its pharmacokinetic properties, particularly in terms of lipophilicity and metabolic stability.

One of the most notable advancements involving this compound is its application in the design of antitumor agents. Scientists have reported that derivatives of 1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride exhibit potent inhibitory effects on specific oncogenic pathways. These findings have opened new avenues for exploring its potential as a chemotherapeutic agent, particularly in targeting cancers with high unmet medical needs.

In addition to its therapeutic applications, this compound has also been studied for its role in neuroprotective agents. Research indicates that the methylaminoethylurea moiety contributes to its ability to modulate neuro-inflammatory responses, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The integration of fluorine substituents further enhances its bioavailability and selectivity, which are critical factors in drug design.

The synthesis of 1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of phase-transfer catalysts has been shown to significantly improve the yield and purity of the final product. This approach not only ensures scalability but also aligns with current trends toward sustainable chemical manufacturing.

From an analytical perspective, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and HRMS. These analyses have provided critical insights into its molecular structure, confirming the presence of key functional groups and verifying its stereochemical integrity. Such detailed characterization is essential for ensuring the reliability and reproducibility of research findings.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound through structural modifications. By tweaking substituents on the phenyl ring or adjusting the urea side chain, scientists aim to enhance its solubility, absorption rate, and overall efficacy. These efforts are part of a broader strategy to develop next-generation drugs that address complex therapeutic challenges.

In conclusion, 1-(4-fluorophenyl)-3-2-(methylamino)ethylurea dihydrochloride represents a versatile platform for exploring innovative therapeutic solutions. Its unique chemical properties, combined with cutting-edge research advancements, position it as a valuable asset in the pharmaceutical industry. As research continues to uncover new applications and optimizations, this compound is poised to make significant contributions to drug discovery and development.